Cas no 2680899-34-5 (tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate)

• Product Name: tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate
• CAS No: 2680899-34-5
• MF: C₁₅H₁₉Cl₂NO₂S
• MW: 348.28786110878
• CID: 6456351
• PubChem ID: 165926872
• Update Time: 2025-11-05

tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate
• EN300-28298248
• 2680899-34-5

• Inchi： 1S/C15H19Cl2NO2S/c1-14(2,3)20-13(19)18-11-6-4-5-7-12(11)21-9-10-8-15(10,16)17/h4-7,10H,8-9H2,1-3H3,(H,18,19)
• InChI Key： MYPPSHHPIKWAJT-UHFFFAOYSA-N
• SMILES： ClC1(CC1CSC1C=CC=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 347.0513554g/mol
• Monoisotopic Mass: 347.0513554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate

Introduction to Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate (CAS No. 2680899-34-5)

Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680899-34-5, represents a sophisticated molecular architecture that combines a tert-butyl group, a carbamate moiety, and a phenyl ring substituted with a sulfanyl group linked to a 2,2-dichlorocyclopropylmethyl moiety. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The tert-butyl group in the molecular structure contributes to steric stabilization, which is often utilized in medicinal chemistry to enhance metabolic stability and binding affinity. The carbamate functional group serves as a versatile linker, frequently employed in drug design due to its ability to form hydrogen bonds and its role as an intermediate in the synthesis of more complex molecules. The phenyl ring, further modified by the presence of a sulfanyl group attached to a 2,2-dichlorocyclopropylmethyl moiety, introduces additional electronic and steric properties that can influence the compound's biological activity.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of such complex molecules, making them accessible for further exploration in drug discovery. The 2,2-dichlorocyclopropylmethyl moiety, in particular, has been studied for its unique reactivity and potential utility in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. This structural motif has been incorporated into various scaffolds to modulate pharmacokinetic properties and target specificity.

In the context of pharmaceutical research, compounds like Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate are often investigated for their potential as kinase inhibitors, protease inhibitors, or modulators of other enzyme systems. The presence of multiple substituents that can interact with biological targets makes this compound a valuable tool for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can optimize its potency, selectivity, and pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The unique combination of functional groups allows for precise tuning of biological activity, making it suitable for addressing specific pathological mechanisms. For instance, the sulfanyl group can engage in polar interactions with biological targets, while the tert-butyl group can provide steric hindrance to improve binding affinity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

The synthesis of Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. Additionally, protective group strategies are often necessary to prevent unwanted side reactions during multi-step synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Further characterization may also include X-ray crystallography if single crystals are obtainable, which can confirm the exact three-dimensional arrangement of atoms in the molecule.

In vitro biological testing is a critical step in evaluating the potential of Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate as a therapeutic agent. This involves assessing its activity against various biological targets using enzyme assays or cell-based assays. Initial screening experiments may focus on identifying any significant interaction with enzymes or receptors relevant to specific disease pathways. Positive results from these assays would warrant further investigation into its mechanism of action and potential therapeutic applications.

The development of novel pharmaceutical agents is often accompanied by computational studies to predict their biological activity and pharmacokinetic properties. Molecular modeling techniques can be used to simulate how Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate interacts with biological targets at the atomic level. These simulations can provide insights into binding modes and help guide future modifications to improve potency and selectivity.

Another important aspect of pharmaceutical research is understanding how compounds are absorbed, distributed, metabolized, and excreted by the body (ADME). Advanced techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are used to study these processes comprehensively. Detailed ADME data are crucial for predicting drug efficacy and safety before moving into clinical trials.

The potential applications of Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate extend beyond traditional small-molecule drug development. It has also shown promise as a key intermediate in the synthesis of more complex molecules such as peptidomimetics or nucleoside analogs. These derivatives may exhibit enhanced biological activity or improved pharmacokinetic properties compared to their parent compound.

In conclusion,Tert-butyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies and developing novel drug candidates. As synthetic methodologies continue to advance and our understanding of biological systems deepens, this compound will likely play an important role in future drug discovery efforts.